Cas no 1420809-05-7 (1-(1-methyl-1H-imidazol-2-yl)ethane-1-thiol)

• Product Name: 1-(1-methyl-1H-imidazol-2-yl)ethane-1-thiol
• CAS No: 1420809-05-7
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 2173914
• PubChem ID: 57019513
• Update Time: 2025-05-19

1-(1-methyl-1H-imidazol-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1h-imidazol-2-yl)ethanethiol
• AM98285
• 1-(1-methyl-1H-imidazol-2-yl)ethane-1-thiol

• Inchi： 1S/C6H10N2S/c1-5(9)6-7-3-4-8(6)2/h3-5,9H,1-2H3
• InChI Key： INMLSOGUKTUMLV-UHFFFAOYSA-N
• SMILES： SC(C)C1=NC=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Topological Polar Surface Area: 18.8

Additional information on 1-(1-methyl-1H-imidazol-2-yl)ethane-1-thiol

Compound 1420809-05-7: 1-(1-Methyl-1H-imidazol-2-yl)ethane-1-thiol

The compound with CAS No. 1420809-05-7, known as 1-(1-methyl-1H-imidazol-2-yl)ethane-1-thiol, is a fascinating organic molecule that has garnered attention in various scientific domains. This compound belongs to the class of thioethers, specifically featuring an imidazole ring substituted with a methyl group and a thiol (-SH) functional group. The structure of this molecule is characterized by its imidazole moiety, which is a five-membered aromatic ring containing two nitrogen atoms, and the ethane-thiol group attached at the 2-position of the imidazole ring.

Recent studies have highlighted the potential of imidazole-containing compounds in diverse applications, including pharmaceuticals, materials science, and catalysis. The presence of the thiol group in 1-(1-methyl-1H-imidazol-2-yl)ethane-1-thiol adds unique reactivity and functionality to the molecule, making it a valuable precursor for synthesizing more complex structures. For instance, the thiol group can undergo various reactions such as oxidation to form disulfides or coupling reactions to create bioconjugates.

One of the most notable aspects of this compound is its role in the synthesis of metallothiols, which are widely used in nanotechnology and surface chemistry. The ability of the thiol group to coordinate with metal surfaces has led to its application in creating self-assembled monolayers (SAMs) on gold and other noble metals. These SAMs are crucial in the development of sensors, electronic devices, and drug delivery systems.

In addition to its practical applications, 1-(1-methyl-1H-imidazol-2-yl)ethane-1-thiol has been studied for its biological activity. Research indicates that imidazole derivatives often exhibit antimicrobial, antifungal, and anticancer properties due to their ability to interact with DNA and cellular proteins. The methyl substitution on the imidazole ring may further enhance these bioactive properties by modulating the molecule's lipophilicity and stability.

The synthesis of this compound typically involves nucleophilic substitution reactions or coupling methods that exploit the reactivity of thiols and imidazole derivatives. For example, one common approach involves reacting an appropriate alkyl halide with an imidazole derivative in the presence of a base to form the desired product. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity.

From a structural perspective, imidazole rings are known for their aromaticity and stability, which contribute to the overall robustness of this compound. The methyl group attached to the imidazole ring not only enhances its chemical stability but also influences its solubility properties, making it more amenable for use in aqueous environments.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of thiols like this compound at an unprecedented level of detail. These studies provide insights into how molecular interactions can be optimized for specific applications, paving the way for innovative uses in fields such as catalysis and materials science.

In conclusion, CAS No. 1420809-05-7, or 1-(1-methyl-1H-imidazol-2-yl)ethane-1-thiol, is a versatile compound with significant potential across multiple disciplines. Its unique combination of functional groups and structural features makes it a valuable tool for scientists seeking to develop novel materials and therapeutic agents.